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Compound of Interest

Compound Name: 2,3-Octanedione

Cat. No.: B1214595 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Octanedione

This technical guide provides a comprehensive overview of the key physical properties of 2,3-
Octanedione, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development who require precise data for

their work.

Core Physical Properties of 2,3-Octanedione
2,3-Octanedione is a diketone with the molecular formula C8H14O2. Its physical

characteristics are crucial for a variety of applications, including its use as a flavoring agent.

Quantitative Data Summary
The boiling point and density of 2,3-Octanedione have been reported across various sources.

These values are summarized in the table below for ease of comparison. It is important to note

the pressure at which the boiling point was measured, as this significantly affects the result.
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Physical Property Value Conditions

Boiling Point 169.0 to 170.0 °C @ 760.00 mm Hg[1][2]

173 °C Not specified

57.0 to 59.0 °C @ 10.00 mm Hg[2][3]

Density 0.905 to 0.915 g/cm³ @ 25.00 °C[1][2][3]

0.9311 g/cm³ Not specified

Experimental Protocols
While the provided sources do not detail specific experimental protocols for the determination

of 2,3-Octanedione's physical properties, a generalized workflow for such measurements is

presented below. These methods represent standard laboratory practices for determining the

boiling point and density of a liquid compound.

Generalized Workflow for Physical Property
Determination
The following diagram illustrates a typical workflow for the experimental determination of the

boiling point and density of a liquid chemical like 2,3-Octanedione.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Octanedione
https://www.thegoodscentscompany.com/data/rw1569281.html
https://www.thegoodscentscompany.com/data/rw1569281.html
https://parchem.com/chemical-supplier-distributor/2-3-octane-dione-009019
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Octanedione
https://www.thegoodscentscompany.com/data/rw1569281.html
https://parchem.com/chemical-supplier-distributor/2-3-octane-dione-009019
https://www.benchchem.com/product/b1214595?utm_src=pdf-body
https://www.benchchem.com/product/b1214595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination Density Determination

Sample Preparation

Assemble Distillation or
Boiling Point Apparatus

Gradual Heating of Sample

Record Temperature at Boiling

Record Barometric Pressure

Apply Pressure Correction (if necessary)

Final Boiling Point

Sample Preparation

Measure Mass of Empty Pycnometer

Fill Pycnometer with Sample

Measure Mass of Filled Pycnometer

Record Sample Temperature

Calculate Density (mass/volume)

Final Density

Click to download full resolution via product page

Generalized workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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